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Compound of Interest

Compound Name: 1-Chloro-3-ethoxypropane

Cat. No.: B1362862

Essential Safety and Handling Guide for 1-
Chloro-3-ethoxypropane

This guide provides crucial safety, operational, and disposal information for the handling of 1-
Chloro-3-ethoxypropane in a laboratory setting. Adherence to these procedures is vital for
ensuring the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Chloro-3-ethoxypropane is
presented below for easy reference.[1][2][3][4]

Property Value

Molecular Formula CsH11CIO[1]

Molecular Weight 122.59 g/mol [3]
Appearance Colorless liquid[1]

Boiling Point 125.9 °C at 760 mmHg[1]
Flash Point 41.4 °C[1]

Density 0.952 g/cm?3[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While comprehensive toxicity data is not available for 1-Chloro-3-ethoxypropane, it is
imperative to handle it with caution to avoid potential health risks.[5] The primary routes of
exposure are inhalation, skin contact, and eye contact.[5][6]

Recommended Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 1-Chloro-3-
ethoxypropane.[5][7]

Protection Type Specification

_ Tightly fitting safety goggles or a face shield
Eye/Face Protection o ]
where splashing is possible.[5][8]

) ) Chemically resistant gloves (e.g., Nitrile) and a
Skin Protection _
flame-resistant lab coat.[5][9]

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If exposure limits may be exceeded, a full-

face respirator is necessary.[5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 1-Chloro-3-ethoxypropane is essential for minimizing
risks. The following workflow outlines the key steps before, during, and after handling this
chemical.
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Pre-Handling

[Review Safety Data Sheet (SDS)]

:

[Ensure proper ventilation (Fume Hood))

;

Inspect and don appropriate PPE

Handling
4

Dispense required amount carefully

:

[Keep container tightly closed when not in usej

:

[Avoid generating aerosols or vapors)

Post-Handling
y

[Properly label and store the chemicaD

:

[Decontaminate work surfaces)

:

[Remove and dispose of gloves properly)

[Wash hands thoroughly]

Click to download full resolution via product page

Caption: Standard workflow for handling 1-Chloro-3-ethoxypropane.
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Experimental Protocol for Safe Handling:

o Preparation: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for
1-Chloro-3-ethoxypropane.[5] Ensure that a chemical fume hood is operational and that alll
necessary PPE is readily available and in good condition.[10]

e Personal Protective Equipment: Wear tightly fitting safety goggles, a flame-resistant lab coat,
and chemically resistant gloves.[5]

» Dispensing: Conduct all dispensing and handling procedures within a certified chemical fume
hood to minimize inhalation exposure.[11]

o Storage: Keep the container of 1-Chloro-3-ethoxypropane tightly closed when not in use to
prevent the release of vapors.[12]

o Work Area Maintenance: After handling, decontaminate the work area with an appropriate
solvent and cleaning materials.

 PPE Removal: Remove gloves using a technique that avoids skin contact with the outer
surface. Dispose of them in the designated hazardous waste container.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves.[6]
Emergency Procedures
In the event of an emergency, follow these procedures immediately.

First-Aid Measures|[5]
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Exposure Route First-Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Remove contaminated clothing immediately.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Accidental Release Measures|[5][6]

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors.

Contain: Use an inert absorbent material like sand or earth to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area thoroughly.
Fire-Fighting Measures[5]
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.
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Disposal Plan

Proper disposal of 1-Chloro-3-ethoxypropane and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection

(Segregate halogenated organic waste)

:

(Use a dedicated, labeled waste container)

:

(Keep waste container tightly sealed)

Disposal
y

(Store waste container in a designated area)

:

(Arrange for pickup by certified hazardous waste disposal service)

(Maintain disposal records)

Click to download full resolution via product page
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Caption: Waste disposal workflow for 1-Chloro-3-ethoxypropane.

Step-by-Step Disposal Protocol:

o Segregation: Collect waste 1-Chloro-3-ethoxypropane and any contaminated materials in a
dedicated, properly labeled hazardous waste container.[13] Do not mix with other waste
streams.[13]

o Containerization: The waste container must be made of a compatible material and kept
tightly closed except when adding waste.[13] The container must be clearly labeled as
"Hazardous Waste" and include the chemical name.[13]

o Storage: Store the waste container in a designated satellite accumulation area that is secure
and away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor.[6]
[13] Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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